Daminozide

• CAS No.: 1596-84-5
• Product Name: Daminozide
• Molecular Formula: C6H12N2O3
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 4-(2,2-dimethylhydrazinyl)-4-oxobutanoic acid
• Standard InChI: InChI=1S/C6H12N2O3/c1-8(2)7-5(9)3-4-6(10)11/h3-4H2,1-2H3,(H,7,9)(H,10,11)
• Standard InChIKey: NOQGZXFMHARMLW-UHFFFAOYSA-N
• Impurities: The commercial product is contaminated with 0.005% /unsymmetrical dimethylhydrazine/.
• SMILES: CN(C)NC(=O)CCC(=O)O
• Canonical SMILES: CN(C)NC(=O)CCC(=O)O
• Appearance: Solid powder
• Colorform: WHITE CRYSTALLINE SOLID
• Melting Point: 309 to 311 °F (NTP, 1992); 154.5 °C; 154-155 °C
• Physical Description: Succinic acid 2,2-dimethylhydrazide appears as odorless white crystals or powder. (NTP, 1992)
• Description: Daminozide is a plant growth regulator, a chemical sprayed on fruit to regulate their growth, make their harvest easier, and keep apples from falling off the trees before they are ripe. This makes sure they are red and firm for storage. Alar was first approved for use in the U.S. in 1963, it was primarily used on apples until 1989 when it was voluntarily withdrawn by the manufacturer after the U.S. Environmental Protection Agency proposed banning it based on concerns about cancer risks to consumers.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: Hydrolyzed by acids and alkalis on heating.; Stable after one year at room temperature (25 °C). Stable after 5 months at 50 °C.; No measurable hydrolysis over 30 days at pH 5, 7 and 9. ...Solutions are slowly decomposed by light.
• Solubility: 1 to 10 mg/mL at 75° F (NTP, 1992); 0.62 M; 25 g/kg acetone; 50 g/kg methanol; it is insol in simple hydrocarbons; In water, 1X10+5 mg/L at 25 °C
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Alar-85; B9 regulator; daminozide; N-(dimethylamino)succinamic acid; succinic acid, 2,2-dimethyl hydrazide
• Vapor Pressure: less than 0.0000750 mm Hg at 68 °F (NTP, 1992); 2.00e-04 mmHg; 2X10-4 mm Hg at 23 °C
• PubChem Compound: 15331
• Last Modified: Nov 11 2021